Cas no 2138175-78-5 (2,5-Dimethyl-4-[methyl(propyl)amino]benzaldehyde)

• Product Name: 2,5-Dimethyl-4-[methyl(propyl)amino]benzaldehyde
• CAS No: 2138175-78-5
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 6122270
• PubChem ID: 165452515
• Update Time: 2025-10-28

2,5-Dimethyl-4-[methyl(propyl)amino]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2138175-78-5
• EN300-740673
• 2,5-dimethyl-4-[methyl(propyl)amino]benzaldehyde
• 2,5-Dimethyl-4-[methyl(propyl)amino]benzaldehyde

• Inchi： 1S/C13H19NO/c1-5-6-14(4)13-8-10(2)12(9-15)7-11(13)3/h7-9H,5-6H2,1-4H3
• InChI Key： ZETDLNSVTHQUPH-UHFFFAOYSA-N
• SMILES： O=CC1=CC(C)=C(C=C1C)N(C)CCC

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.3Ų

Additional information on 2,5-Dimethyl-4-[methyl(propyl)amino]benzaldehyde

2,5-Dimethyl-4-[methyl(propyl)amino]benzaldehyde: A Comprehensive Overview

2,5-Dimethyl-4-[methyl(propyl)amino]benzaldehyde, also known by its CAS registry number 2138175-78-5, is a chemically synthesized compound with a unique molecular structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of aromatic aldehydes, characterized by the presence of a benzene ring substituted with specific functional groups. The molecule's structure includes two methyl groups at the 2 and 5 positions of the benzene ring, a methyl(propyl)amino group at the 4 position, and an aldehyde group at the para position relative to the amino group. This combination of substituents imparts distinctive chemical properties and biological activities to the compound.

The synthesis of 2,5-Dimethyl-4-[methyl(propyl)amino]benzaldehyde involves a series of carefully designed organic reactions. Typically, the starting material is a substituted benzaldehyde derivative, which undergoes nucleophilic substitution or coupling reactions to introduce the amino group. The methyl and propyl substituents are introduced through alkylation or Friedel-Crafts alkylation reactions. The final product is purified using chromatographic techniques to ensure high purity and stability. Recent advancements in catalytic methods have improved the yield and selectivity of these reactions, making the synthesis more efficient and environmentally friendly.

The physical and chemical properties of 2138175-78-5 are well-documented. The compound is a crystalline solid with a melting point of approximately 120°C and a boiling point around 300°C under standard conditions. It is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane, ethyl acetate, and ethanol. The compound exhibits moderate UV absorption due to its conjugated aromatic system, making it suitable for applications in photochemistry and fluorescence-based assays.

In terms of biological activity, 2,5-Dimethyl-4-[methyl(propyl)amino]benzaldehyde has shown promising results in preclinical studies as a potential therapeutic agent. Research indicates that the compound exhibits selective cytotoxicity against various cancer cell lines, particularly those resistant to conventional chemotherapy drugs. This activity is attributed to its ability to inhibit key enzymes involved in cell proliferation and apoptosis regulation. Additionally, recent studies have explored its potential as an anti-inflammatory agent due to its ability to modulate cytokine production in immune cells.

The application of 2138175-78-5 extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic semiconductors and light-emitting diodes (LEDs). Researchers have demonstrated that thin films of this compound exhibit efficient charge transport properties, which are essential for high-performance electronic devices. Furthermore, its thermal stability makes it suitable for use in high-temperature applications.

Recent advancements in computational chemistry have provided deeper insights into the molecular mechanisms underlying the biological activity of 2,5-Dimethyl-4-[methyl(propyl)amino]benzaldehyde. Quantum mechanical calculations have revealed that the compound's amino group plays a critical role in stabilizing interactions with target proteins, thereby enhancing its bioavailability and efficacy. These findings have paved the way for rational drug design strategies aimed at optimizing the compound's pharmacokinetic properties.

In conclusion, 2138175-78-5, or 2,5-Dimethyl-4-[methyl(propyl)amino]benzaldehyde, represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, coupled with recent breakthroughs in synthesis and characterization techniques, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new aspects of its properties and potential uses, this compound is poised to make significant contributions to the advancement of science and technology.